Cas no 2228896-33-9 (2-(azidomethyl)-3-bromo-1-methyl-1H-indole)

• Product Name: 2-(azidomethyl)-3-bromo-1-methyl-1H-indole
• CAS No: 2228896-33-9
• MF: C₁₀H₉BrN₄
• MW: 265.109260320663
• CID: 6402928
• PubChem ID: 165648550
• Update Time: 2025-06-30

2-(azidomethyl)-3-bromo-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-3-bromo-1-methyl-1H-indole
• EN300-1916018
• 2228896-33-9

• Inchi： 1S/C10H9BrN4/c1-15-8-5-3-2-4-7(8)10(11)9(15)6-13-14-12/h2-5H,6H2,1H3
• InChI Key： MWVVWSRSTDTSMU-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 264.00106g/mol
• Monoisotopic Mass: 264.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 19.3Ų

Additional information on 2-(azidomethyl)-3-bromo-1-methyl-1H-indole

Introduction to 2-(azidomethyl)-3-bromo-1-methyl-1H-indole (CAS No. 2228896-33-9)

2-(azidomethyl)-3-bromo-1-methyl-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 2228896-33-9, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic molecule features a unique structural framework that has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both azide and bromo substituents on the indole ring makes it a versatile intermediate for further functionalization, enabling the development of novel bioactive molecules.

The compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities. Indole scaffolds are integral to numerous pharmacologically relevant molecules, including those targeting neurological disorders, infectious diseases, and cancer. The specific modification of 2-(azidomethyl)-3-bromo-1-methyl-1H-indole with an azidomethyl group at the 2-position and a bromo group at the 3-position enhances its utility as a building block in organic synthesis. These functional groups facilitate cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the use of azido-containing compounds due to their reactivity and role in click chemistry applications. The azidomethyl moiety in 2-(azidomethyl)-3-bromo-1-methyl-1H-indole allows for facile introduction of other functional groups via cycloaddition reactions, such as 1,3-dipolar cycloadditions with alkynes or azides. This property has been exploited in the development of drug candidates that require site-specific modifications, improving both efficacy and selectivity.

The bromo substituent at the 3-position of the indole ring further expands the synthetic possibilities of this compound. Bromine is a versatile handle for various transformations, including palladium-catalyzed cross-coupling reactions, metal-halogen exchange reactions, and electrophilic aromatic substitution. These reactions are essential in medicinal chemistry for generating libraries of compounds with tailored biological properties. The combination of these two reactive sites makes 2-(azidomethyl)-3-bromo-1-methyl-1H-indole a valuable asset in synthetic strategies aimed at discovering new therapeutic agents.

Recent studies have highlighted the importance of indole derivatives in addressing emerging therapeutic challenges. For instance, modifications of indole structures have shown promise in modulating inflammatory pathways and inhibiting enzyme targets associated with metabolic disorders. The compound 2-(azidomethyl)-3-bromo-1-methyl-1H-indole has been investigated as a precursor for molecules that interact with biological receptors or enzymes involved in disease mechanisms. Its structural features allow for fine-tuning interactions with target proteins, which is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The role of computational chemistry and high-throughput screening has further accelerated the exploration of 2-(azidomethyl)-3-bromo-1-methyl-1H-indole and its derivatives. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures before experimental validation. These approaches have enabled researchers to identify promising candidates more efficiently, reducing the time and cost associated with traditional drug discovery processes. The integration of experimental data with computational insights has been instrumental in understanding the structure-activity relationships (SAR) of indole-based compounds.

In addition to its pharmaceutical applications, 2-(azidomethyl)-3-bromo-1-methyl-1H-indole has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a suitable candidate for designing novel polymers or ligands used in catalysis. Researchers have explored its incorporation into metal complexes that exhibit unique electronic or optical properties, which could be beneficial for developing advanced materials or sensors.

The synthesis of 2-(azidomethyl)-3-bromo-1-methyl-1H-indole typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation, methylation, and azide introduction at specific positions on the indole core. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, ensuring a reliable supply of high-purity material for research purposes. Catalytic systems have been optimized to minimize byproduct formation and maximize yields, aligning with green chemistry principles.

The safety profile of 2-(azidomethyl)-3-bromo-1-methyl-1H-indole is another critical consideration in its application. While handling this compound requires standard laboratory precautions due to its reactivity, it does not pose significant hazards under controlled conditions. Proper storage and handling protocols ensure that researchers can utilize it effectively without compromising safety standards.

Future directions in the study of 2-(azidomethyl)-3-bromo-1-methyl-1H-indole may include exploring its role in developing next-generation therapeutics targeting complex diseases such as cancer and neurodegenerative disorders. The compound’s structural versatility allows for further derivatization into molecules with enhanced binding affinity or improved pharmacokinetic profiles. Collaborative efforts between academia and industry will likely drive innovation by leveraging cutting-edge technologies such as artificial intelligence-driven drug design platforms.

In conclusion,2-(azidomethyl)-3-bromo-1-methyl-1H-indole (CAS No. 2228896-33-9) represents a promising scaffold for pharmaceutical research due to its unique structural features and reactivity patterns. Its applications span across drug discovery, materials science, and agrochemical development, underscoring its broad utility in scientific endeavors. As our understanding of molecular interactions continues to evolve,2-(azidomethyl)-3-bromo-1-methyl-1H-indole is poised to play an increasingly important role in shaping future therapeutic strategies.